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Compound of Interest

Compound Name: JPD447

Cat. No.: B14090314

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed information on JPD447, a novel inhibitor of Undecaprenyl Pyrophosphate Synthase

(UppS). JPD447 acts as a potentiator of β-lactam antibiotics, offering a promising strategy to

combat bacterial resistance. This document outlines ordering and supplier information, key

biological data, and detailed experimental protocols for the evaluation of JPD447.

Ordering and Supplier Information
JPD447 is available from several chemical suppliers as a research-grade compound.

Researchers should verify the purity and specifications with their chosen supplier.
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Supplier CAS Number
Molecular
Formula

Molecular
Weight

Notes

ChemicalBook 2883235-86-5 C₂₀H₂₃FN₄ 338.42

Provides basic

chemical

properties.[1]

MedKoo

Biosciences
2883235-86-5 C₂₀H₂₃FN₄ 338.43

Available for

custom

synthesis.[2]

CP Lab Safety 2883235-86-5 C₂₀H₂₃FN₄ 338.4218
Sold in 10 mg

quantities.[3]

Tebubio 2883235-86-5 - -

Marketed as a

tool for bacterial

infection studies.

DC Chemicals - C₂₀H₂₃FN₄ 338.42

Provides a

Material Safety

Data Sheet

(MSDS).[4]

Cenmed 2883235-86-5 C₂₀H₂₃FN₄ 338.42
Purity of ≥99% is

specified.[5]

Mechanism of Action and Biological Activity
JPD447 is a derivative of the compound MAC-0547630 and functions as an inhibitor of

Undecaprenyl Pyrophosphate Synthase (UppS).[1] UppS is a crucial enzyme in the bacterial

cell wall biosynthesis pathway, responsible for the synthesis of the lipid carrier undecaprenyl

pyrophosphate. By inhibiting UppS, JPD447 disrupts the cell wall synthesis process, making

bacteria more susceptible to the action of β-lactam antibiotics. This synergistic effect can help

restore the efficacy of β-lactams against resistant bacterial strains.

The following diagram illustrates the proposed signaling pathway and the role of JPD447.
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JPD447 Mechanism of Action
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Farnesyl Pyrophosphate (FPP)

Undecaprenyl Pyrophosphate
Synthase (UppS)

Isopentenyl Pyrophosphate (IPP)

Undecaprenyl Pyrophosphate

Catalyzes

Lipid II Synthesis

Cell Wall Synthesis

β-lactam Antibiotics

Inhibits

JPD447

Inhibits

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14090314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Checkerboard Assay Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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